Cas no 1285573-52-5 (5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 1285573-52-5
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 5158651
• Update Time: 2025-05-26

5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde
• 5-bromo-2-methoxy-3-trifluoromethylbenzaldehyde
• 5-Bromo-2-methoxy-3-trifluoromethyl-benzaldehyde

• Inchi： 1S/C9H6BrF3O2/c1-15-8-5(4-14)2-6(10)3-7(8)9(11,12)13/h2-4H,1H3
• InChI Key： GLIBUUMOKPPOAL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde

Introduction to 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1285573-52-5)

5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde is a highly versatile and significant compound in the field of pharmaceutical chemistry and organic synthesis. Its molecular structure, characterized by a benzaldehyde core substituted with a bromine atom, a methoxy group, and a trifluoromethyl group, endows it with unique chemical properties that make it invaluable in the development of novel therapeutic agents. This compound, identified by its CAS number 1285573-52-5, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The presence of the trifluoromethyl group in the molecule is particularly noteworthy, as this functional moiety is known to enhance metabolic stability and binding affinity in many drug candidates. The bromo substituent and the methoxy group further contribute to the compound's reactivity and utility in synthetic pathways. These structural features make 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde a valuable intermediate in the synthesis of more complex molecules, including those under investigation for their pharmacological effects.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The benzaldehyde derivative mentioned here has been explored as a precursor in the synthesis of compounds that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its utility in generating molecules that inhibit kinases and other enzymes implicated in tumor growth and progression.

One of the most compelling aspects of 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde is its role in the synthesis of fluorinated aromatic compounds, which are increasingly recognized for their improved pharmacokinetic properties. The trifluoromethyl group, in particular, is renowned for its ability to modulate lipophilicity and metabolic clearance, making it a preferred choice for medicinal chemists seeking to optimize drug-like characteristics. This has led to numerous patents and research publications detailing novel synthetic routes and applications of this compound.

Recent advancements in computational chemistry have further highlighted the importance of 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde as a building block. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of this compound as potential hits for further optimization. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the binding affinity and selectivity of candidate molecules before conducting expensive experimental trials.

The compound's versatility is also evident in its application as a ligand in biochemical assays. Researchers have utilized derivatives of 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde to develop probes for studying enzyme mechanisms and protein-protein interactions. For example, fluorescently labeled analogs have been used to monitor the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. Such studies not only enhance our understanding of these enzymes but also provide insights into potential drug-drug interactions.

From a synthetic chemistry perspective, 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde serves as an excellent starting material for constructing more complex scaffolds. Its reactivity allows for diverse functionalization strategies, including cross-coupling reactions, oxidation processes, and nucleophilic substitutions. These transformations have been leveraged to generate libraries of compounds for high-throughput screening (HTS), enabling rapid identification of bioactive molecules with therapeutic potential.

The pharmaceutical industry has also shown interest in this compound due to its potential use as an intermediate in the production of antiviral and antibacterial agents. The unique electronic properties conferred by the bromo, methoxy, and trifluoromethyl groups make it an attractive candidate for designing molecules that disrupt viral replication or bacterial virulence factors. Preliminary studies have suggested that certain derivatives exhibit promising activity against resistant strains of pathogens.

In conclusion, 5-Bromo-2-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1285573-52-5) is a multifaceted compound with significant implications for both academic research and industrial applications. Its structural features enable its use as a key intermediate in synthesizing novel therapeutic agents, while its reactivity makes it suitable for biochemical assays and computational modeling. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is likely to grow even further.